N-(2,4-dimethoxyphenyl)-2-[(4-fluorobenzoyl)amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• Molecular Formula: C25H25FN2O4S
• Molecular Weight: 468.5 g/mol
• IUPAC Name: N-(2,4-dimethoxyphenyl)-2-[(4-fluorobenzoyl)amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C25H25FN2O4S/c1-14-4-10-18-21(12-14)33-25(28-23(29)15-5-7-16(26)8-6-15)22(18)24(30)27-19-11-9-17(31-2)13-20(19)32-3/h5-9,11,13-14H,4,10,12H2,1-3H3,(H,27,30)(H,28,29)
• InChI Key: RVVYWRUQWVOYPP-UHFFFAOYSA-N
• SMILES: CC1CCC2=C(C1)SC(=C2C(=O)NC3=C(C=C(C=C3)OC)OC)NC(=O)C4=CC=C(C=C4)F

Description

N-(2,4-dimethoxyphenyl)-2-[(4-fluorobenzoyl)amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is a chemical compound that has been synthesized for its potential use in scientific research. This compound is of interest due to its unique structure and potential applications in the field of biochemistry and pharmacology. In

Mechanism of Action

The mechanism of action of N-(2,4-dimethoxyphenyl)-2-[(4-fluorobenzoyl)amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is not fully understood. However, it is believed that this compound works by inhibiting certain enzymes that are important for the growth and survival of cancer cells and bacteria.
Biochemical and Physiological Effects:
N-(2,4-dimethoxyphenyl)-2-[(4-fluorobenzoyl)amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has been shown to have several biochemical and physiological effects. This compound has been shown to inhibit the growth of certain cancer cells and bacteria. Additionally, this compound has been shown to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,4-dimethoxyphenyl)-2-[(4-fluorobenzoyl)amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide in lab experiments is its potential to inhibit the growth of cancer cells and bacteria. This makes it a valuable tool for studying the mechanisms of cancer and bacterial growth. However, one limitation of using this compound is its potential toxicity. Care must be taken when handling this compound to avoid exposure to harmful chemicals.

Future Directions

There are several future directions for research on N-(2,4-dimethoxyphenyl)-2-[(4-fluorobenzoyl)amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide. One direction is to further study the mechanism of action of this compound to better understand how it inhibits the growth of cancer cells and bacteria. Another direction is to explore the potential use of this compound in combination with other drugs to enhance its effectiveness. Additionally, research could be done to explore the potential use of this compound in other areas, such as anti-inflammatory and analgesic therapy.

Synthesis Methods

The synthesis of N-(2,4-dimethoxyphenyl)-2-[(4-fluorobenzoyl)amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide involves several steps. The starting material is 2,4-dimethoxybenzaldehyde, which is reacted with methylamine to form the corresponding imine. This imine is then reacted with 4-fluorobenzoyl chloride to form the corresponding amide. The resulting amide is then cyclized with methyl mercaptan to form the benzothiophene ring system. Finally, the carboxamide group is introduced to the benzothiophene ring system to form the final product.

Scientific Research Applications

N-(2,4-dimethoxyphenyl)-2-[(4-fluorobenzoyl)amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has potential applications in the field of biochemistry and pharmacology. This compound has been shown to have activity against certain types of cancer cells, making it a potential candidate for cancer therapy. Additionally, this compound has been shown to have activity against certain types of bacteria, making it a potential candidate for antibiotic therapy.